Cas no 1287217-31-5 (3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine)

3-Bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine is a brominated heterocyclic compound featuring an imidazo[1,2-a]azocine core structure. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The fused imidazole and azocine rings contribute to its rigid, three-dimensional geometry, which may improve binding affinity in drug discovery applications. Its stability and synthetic accessibility make it a valuable building block for exploring novel pharmacophores, particularly in the development of CNS-targeting compounds or enzyme inhibitors. Proper handling is advised due to its reactive bromine moiety.

3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine structure

1287217-31-5 structure

Product Name:3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine

CAS No:1287217-31-5

MF:C₉H₁₃BrN₂

MW:229.116921186447

MDL:MFCD18089252

CID:4692920

PubChem ID:53256692

Update Time:2025-10-15

3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5,6,7,8,9,10-hexahydroimidazo[1,2-a]azocine
- 3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine
- MDL： MFCD18089252
- Inchi： 1S/C9H13BrN2/c10-8-7-11-9-5-3-1-2-4-6-12(8)9/h7H,1-6H2
- InChI Key： CAZAWBMVQUOTOG-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2CCCCCCN21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 152
Topological Polar Surface Area: 17.8

3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-329029-0.05g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	0.05g	$612.0	2023-09-04
Enamine	EN300-329029-0.1g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	0.1g	$640.0	2023-09-04
Enamine	EN300-329029-0.25g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	0.25g	$670.0	2023-09-04
Enamine	EN300-329029-0.5g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	0.5g	$699.0	2023-09-04
Enamine	EN300-329029-1.0g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	1g	$728.0	2023-06-07
Enamine	EN300-329029-2.5g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	2.5g	$1428.0	2023-09-04
Enamine	EN300-329029-5.0g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	5g	$2110.0	2023-06-07
Enamine	EN300-329029-10.0g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	10g	$3131.0	2023-06-07
Enamine	EN300-329029-1g	3-bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine	1287217-31-5	1g	$728.0	2023-09-04
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